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Compound of Interest

Compound Name: 1-Iodopropane

Cat. No.: B042940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-iodopropane, a versatile reagent in

organic synthesis. It covers its fundamental properties, synthesis, applications, and key

experimental protocols, offering valuable insights for professionals in research and drug

development.

Core Properties of 1-Iodopropane
1-Iodopropane, also known as n-propyl iodide, is a colorless to light-yellow liquid organoiodine

compound.[1][2] Its utility in chemical synthesis is largely dictated by the carbon-iodine bond,

where iodine acts as an excellent leaving group in nucleophilic substitution reactions.[3] This

characteristic makes it a valuable alkylating agent for introducing the n-propyl group into

various molecular scaffolds.[1]

Quantitative Data Summary
The key physicochemical properties of 1-iodopropane are summarized in the table below for

easy reference.
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Property Value

CAS Number 107-08-4

Molecular Formula C₃H₇I

Molecular Weight 169.99 g/mol

Appearance Colorless to light-yellow liquid[1][2]

Density 1.743 g/mL at 25 °C[3]

Boiling Point 101-102 °C[3]

Melting Point -101 °C

Solubility
Insoluble in water; soluble in chloroform, ether,

and ethanol[1]

Refractive Index n20/D 1.504

Synthesis and Reactions
1-Iodopropane is a valuable intermediate in various chemical transformations. Its synthesis

and subsequent reactions are fundamental to its application in research and development.

Synthesis of 1-Iodopropane
A common laboratory-scale synthesis of 1-iodopropane involves the reaction of n-propyl

alcohol with iodine and red phosphorus. This method is a standard procedure for the

preparation of alkyl iodides from their corresponding alcohols.

Reagents

n-Propanol 1-IodopropaneHeatRed Phosphorus (P)
Iodine (I₂)
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Caption: Synthesis of 1-Iodopropane from n-Propanol.

Key Applications in Organic Synthesis
1-Iodopropane is widely employed as an alkylating agent in organic synthesis and medicinal

chemistry.[1] Its primary function is to introduce a propyl group onto various nucleophiles.

Common applications include:

N-Alkylation: Reaction with amines, amides, and nitrogen-containing heterocycles. For

instance, it can be used for the alkylation of pyrrole with its potassium salt to form 1-n-

propylpyrrole.[4]

O-Alkylation: Synthesis of propyl ethers from alcohols and phenols.

C-Alkylation: Formation of carbon-carbon bonds by reacting with carbanions, such as those

derived from malonic esters or Grignard reagents.

Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the synthesis

of more complex molecules in the pharmaceutical and agrochemical industries.[3]

Experimental Protocols
Detailed methodologies are crucial for reproducible and successful experimentation. The

following sections provide protocols for the synthesis and a common application of 1-
iodopropane.

Synthesis of 1-Iodopropane from Propan-1-ol
(Finkelstein Reaction)
This two-step procedure involves the conversion of propan-1-ol to 1-bromopropane, followed

by a halide exchange reaction to yield 1-iodopropane.

Step 1: Synthesis of 1-Bromopropane from Propan-1-ol

To propan-1-ol, add hydrobromic acid (HBr) in the presence of a catalyst such as sulfuric

acid.

Heat the mixture under reflux.
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After the reaction is complete, allow the mixture to cool.

Separate the organic layer, wash it with water, then with a dilute sodium bicarbonate

solution, and finally with water again.

Dry the crude 1-bromopropane over an anhydrous drying agent (e.g., anhydrous calcium

chloride).

Purify the product by distillation.

Step 2: Synthesis of 1-Iodopropane from 1-Bromopropane (Finkelstein Reaction)

Dissolve the purified 1-bromopropane in dry acetone.

Add a stoichiometric amount of sodium iodide (NaI).

Heat the mixture under reflux. Sodium bromide, which is insoluble in acetone, will precipitate

out, driving the reaction to completion.

After the reaction is complete, cool the mixture and filter off the precipitated sodium bromide.

Remove the acetone from the filtrate by distillation.

The remaining liquid is crude 1-iodopropane, which can be further purified by distillation.

Propan-1-ol 1-BromopropaneHBr, H₂SO₄ 1-IodopropaneNaI, Acetone

Dissolve Amine
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Monitor Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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